Cas no 5558-69-0 (Benzeneacetonitrile, a-pentyl-a-phenyl-)

• Product Name: Benzeneacetonitrile, a-pentyl-a-phenyl-
• CAS No: 5558-69-0
• MF: C₁₉H₂₁N
• MW: 263.37674498558
• CID: 351452
• Update Time: 2022-07-26

Benzeneacetonitrile, a-pentyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-pentyl-a-phenyl-
• Pentyldiphenylacetonitrile

• Inchi： 1S/C19H21N/c1-2-3-10-15-19(16-20,17-11-6-4-7-12-17)18-13-8-5-9-14-18/h4-9,11-14H,2-3,10,15H2,1H3
• InChI Key： LKLFXSMBVMVCGX-UHFFFAOYSA-N
• SMILES： C1(C(CCCCC)(C2=CC=CC=C2)C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 263.167
• Monoisotopic Mass: 263.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2